Cas no 2172182-97-5 (methyl 3-(1-hydroxycyclopentyl)piperidine-3-carboxylate)

• Product Name: methyl 3-(1-hydroxycyclopentyl)piperidine-3-carboxylate
• CAS No: 2172182-97-5
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 6084833
• PubChem ID: 165602874
• Update Time: 2025-06-13

methyl 3-(1-hydroxycyclopentyl)piperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(1-hydroxycyclopentyl)piperidine-3-carboxylate
• EN300-1630636
• 2172182-97-5

• Inchi： 1S/C12H21NO3/c1-16-10(14)11(5-4-8-13-9-11)12(15)6-2-3-7-12/h13,15H,2-9H2,1H3
• InChI Key： YUJYNFKTTTXKMT-UHFFFAOYSA-N
• SMILES： OC1(CCCC1)C1(C(=O)OC)CNCCC1

Computed Properties

• Exact Mass: 227.15214353g/mol
• Monoisotopic Mass: 227.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 58.6Ų

Additional information on methyl 3-(1-hydroxycyclopentyl)piperidine-3-carboxylate

Comprehensive Overview of Methyl 3-(1-hydroxycyclopentyl)piperidine-3-carboxylate (CAS No. 2172182-97-5)

The compound methyl 3-(1-hydroxycyclopentyl)piperidine-3-carboxylate (CAS No. 2172182-97-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This ester derivative combines a piperidine ring with a hydroxycyclopentyl group, offering a versatile scaffold for drug discovery and material science. Its molecular formula and precise stereochemistry make it a valuable intermediate in synthesizing bioactive compounds, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

In recent years, the demand for piperidine-based compounds has surged, driven by their prevalence in FDA-approved drugs and their role in modulating biological targets. Researchers are particularly interested in methyl 3-(1-hydroxycyclopentyl)piperidine-3-carboxylate due to its potential as a building block for neuroprotective agents and anti-inflammatory drugs. The presence of both a hydroxyl group and an ester moiety in its structure allows for further functionalization, making it a candidate for structure-activity relationship (SAR) studies. This aligns with current trends in precision medicine and small-molecule drug development, where modular synthesis is critical.

From a synthetic chemistry perspective, the compound’s CAS No. 2172182-97-5 serves as a key identifier in global chemical databases, ensuring traceability and compliance with regulatory standards. Its stability under physiological conditions has also sparked interest in its use for prodrug design, a hot topic in pharmaceutical formulation. Questions like “How does methyl 3-(1-hydroxycyclopentyl)piperidine-3-carboxylate interact with GABA receptors?” or “What are the synthetic routes for this compound?” are frequently searched in academic and industrial circles, reflecting its relevance in both basic and applied research.

Another area of exploration is the compound’s potential role in green chemistry. With sustainability becoming a priority, researchers are investigating eco-friendly catalytic methods to synthesize piperidine derivatives like this one. The hydroxycyclopentyl moiety, in particular, offers opportunities for asymmetric synthesis, a technique widely discussed in chiral drug development. These aspects make the compound a subject of interest in peer-reviewed journals and patent filings, further solidifying its importance in modern chemistry.

In summary, methyl 3-(1-hydroxycyclopentyl)piperidine-3-carboxylate (CAS No. 2172182-97-5) represents a multifaceted tool for researchers. Its applications span from medicinal chemistry to sustainable synthesis, addressing contemporary challenges in science and technology. As the scientific community continues to explore its properties, this compound is poised to play a pivotal role in advancing both theoretical knowledge and practical innovations.